Cas no 1153977-31-1 (3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine
• CAS No: 1153977-31-1
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• CID: 4573258
• Update Time: 2025-06-08

3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C8H6ClN3S/c9-6-3-1-2-5(4-6)7-11-8(10)13-12-7/h1-4H,(H2,10,11,12)
• InChI Key： HKUJGFWNXMTAPM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2=CC=CC(Cl)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine

Comprehensive Overview of 3-(3-Chlorophenyl)-1,2,4-Thiadiazol-5-Amine (CAS No. 1153977-31-1)

3-(3-Chlorophenyl)-1,2,4-thiadiazol-5-amine (CAS No. 1153977-31-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the 1,2,4-thiadiazole family, a class of sulfur- and nitrogen-containing heterocycles known for their broad biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most searched questions about 3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine revolves around its synthesis and reactivity. The compound is typically synthesized via cyclization reactions involving 3-chlorobenzonitrile derivatives and sulfur-based reagents. Its amine functional group at the 5-position makes it a versatile intermediate for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

In recent years, the demand for sulfur-nitrogen heterocycles like 1,2,4-thiadiazoles has surged due to their role in developing novel antimicrobial agents and kinase inhibitors. The 3-chlorophenyl moiety in this compound enhances lipophilicity, potentially improving membrane permeability—a critical factor in optimizing drug candidates. This property has led to its inclusion in studies targeting central nervous system (CNS) disorders, where blood-brain barrier penetration is essential.

Another area of interest is the compound's potential in agrochemical innovation. The thiadiazole core is frequently found in herbicides and fungicides, and researchers are investigating whether 3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine derivatives could offer new modes of action against resistant crop pathogens. This aligns with global concerns about food security and sustainable agriculture, making it a timely subject for scientific discourse.

From a technical perspective, the compound's physicochemical properties—such as its moderate solubility in organic solvents and stability under standard storage conditions—make it practical for laboratory use. Analytical methods like HPLC and LC-MS are commonly employed to characterize its purity, a frequent query among quality control professionals. The CAS registry number (1153977-31-1) ensures precise identification in chemical databases, addressing another common search intent among researchers.

Environmental and regulatory considerations are also part of the conversation around this compound. While not classified as hazardous under current guidelines, its chlorinated aromatic component warrants careful handling in line with green chemistry principles. This aspect resonates with the growing emphasis on eco-friendly synthesis in industrial and academic settings.

In summary, 3-(3-chlorophenyl)-1,2,4-thiadiazol-5-amine represents a compelling case study in the intersection of heterocyclic chemistry and applied sciences. Its dual relevance to pharmaceutical development and crop protection solutions positions it as a compound of enduring interest, particularly as researchers seek to address pressing challenges in human health and agriculture through innovative chemical design.